Cas no 1325694-78-7 (5-bromo-4-chloro-6-((4-methoxybenzyl)oxy)pyrimidine)

5-Bromo-4-chloro-6-((4-methoxybenzyl)oxy)pyrimidine is a halogenated pyrimidine derivative featuring a 4-methoxybenzyl ether group at the 6-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of both bromo and chloro substituents enhances its reactivity for further functionalization, while the methoxybenzyloxy group provides stability and selective deprotection opportunities. Its well-defined structure makes it valuable for constructing complex heterocyclic frameworks. Suitable for cross-coupling reactions and nucleophilic substitutions, this compound is widely used in medicinal chemistry research for the synthesis of biologically active molecules. High purity and consistent quality ensure reliable performance in synthetic applications.
5-bromo-4-chloro-6-((4-methoxybenzyl)oxy)pyrimidine structure
1325694-78-7 structure
Product Name:5-bromo-4-chloro-6-((4-methoxybenzyl)oxy)pyrimidine
CAS No:1325694-78-7
MF:C12H10BrClN2O2
MW:329.577001094818
CID:2107672
PubChem ID:84819521
Update Time:2025-06-07

5-bromo-4-chloro-6-((4-methoxybenzyl)oxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-4-chloro-6-((4-methoxybenzyl)oxy)pyrimidine
    • 1325694-78-7
    • DA-37750
    • 5-bromo-4-chloro-6-[(4-methoxyphenyl)methoxy]pyrimidine
    • SB58450
    • Inchi： 1S/C12H10BrClN2O2/c1-17-9-4-2-8(3-5-9)6-18-12-10(13)11(14)15-7-16-12/h2-5,7H,6H2,1H3
    • InChI Key： KLFCDTDRDRISSC-UHFFFAOYSA-N
    • SMILES： BrC1=C(N=CN=C1OCC1C=CC(=CC=1)OC)Cl

Computed Properties

  • Exact Mass: 327.96142Da
  • Monoisotopic Mass: 327.96142Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 44.2Ų

5-bromo-4-chloro-6-((4-methoxybenzyl)oxy)pyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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 1325694-78-7 95%
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Chemenu
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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 1325694-78-7 98%
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5-bromo-4-chloro-6-((4-methoxybenzyl)oxy)pyrimidine Related Literature

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